4-methoxy-N'-[(4-methoxyphenyl)acetyl]benzohydrazide

• IUPAC Name: 4-methoxy-N'-[2-(4-methoxyphenyl)acetyl]benzohydrazide
• InChI: InChI=1S/C17H18N2O4/c1-22-14-7-3-12(4-8-14)11-16(20)18-19-17(21)13-5-9-15(23-2)10-6-13/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: FWCQQIKIAOBQAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NNC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

4-methoxy-N’-[(4-methoxyphenyl)acetyl]benzohydrazide is an organic compound with the molecular formula C17H18N2O4. It is known for its applications in various scientific fields due to its unique chemical structure and properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N’-[(4-methoxyphenyl)acetyl]benzohydrazide typically involves the reaction of 4-methoxybenzoic acid with hydrazine hydrate, followed by acetylation with 4-methoxyphenylacetyl chloride. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the general approach would involve scaling up the laboratory synthesis methods, ensuring proper control of reaction conditions to maintain product purity and yield .

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N’-[(4-methoxyphenyl)acetyl]benzohydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different hydrazine derivatives.

Substitution: It can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Various halogenating agents and nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce hydrazine derivatives .

Scientific Research Applications

4-methoxy-N’-[(4-methoxyphenyl)acetyl]benzohydrazide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of dyes and other industrial chemicals.

Mechanism of Action

The mechanism by which 4-methoxy-N’-[(4-methoxyphenyl)acetyl]benzohydrazide exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological responses, such as inhibition of microbial growth or induction of apoptosis in cancer cells. The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

Similar Compounds

• 4-methoxybenzoic acid
• 4-methoxyphenylacetyl chloride
• Hydrazine hydrate

Uniqueness

4-methoxy-N’-[(4-methoxyphenyl)acetyl]benzohydrazide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it offers a broader range of applications and potential for further research .